BE“GH@ Methodological & Application

Check Availability & Pricing

Application Notes and Protocols: VVD-214 Stock
Solutions in DMSO

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: VVD-214

Cat. No.: B15584230

For Researchers, Scientists, and Drug Development Professionals

Introduction

VVD-214 (also known as RO7589831 or VVD-133214) is a potent and selective, covalent
allosteric inhibitor of Werner syndrome helicase (WRN).[1][2][3] It targets a cysteine residue
(C727) in the helicase domain, leading to the inhibition of ATP hydrolysis and helicase activity.
[1][4][5] This mechanism of action results in double-stranded DNA breaks and subsequent cell
death, particularly in cancer cells with high microsatellite instability (MSI-H).[1][4][6][7] These
application notes provide detailed protocols for the preparation, storage, and handling of VVD-
214 stock solutions using dimethyl sulfoxide (DMSO) as a solvent, a common practice for in
vitro and in vivo studies.
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Property Value Reference
Synonyms RO7589831, VVD-133214 [1112]
Molecular Formula C20H21F2N304S [1]
Molecular Weight 437.46 g/mol [11[2]
Appearance White to off-white solid [1]
) ) Covalent allosteric inhibitor of
Mechanism of Action ) [1103114]
WRN helicase
Solubility
Solvent Concentration Notes Reference
Ultrasonic assistance
may be needed. Use
100 mg/mL (228.59 of newly opened,
DMSO _ [1]
mM) anhydrous DMSO is
critical due to its
hygroscopic nature.
Moisture-absorbing
87 mg/mL (198.87
DMSO DMSO can reduce [2]

mM)

solubility.

- led S ~ ondit

Form Temperature Duration Reference
Solid Powder -20°C 3 years [1]
4°C 2 years [1]
In DMSO -80°C 6 months [1]
-20°C 1 month [1]
Experimental Protocols
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Protocol for Preparing a 10 mM VVD-214 Stock Solution
in DMSO

This protocol describes the preparation of a 10 mM stock solution of VVD-214 in DMSO. Adjust

the volumes and mass as needed for different desired concentrations.

Materials:

VVD-214 solid powder

Anhydrous Dimethyl Sulfoxide (DMSO), molecular biology grade

Sterile, conical-bottom polypropylene tubes (e.g., 1.5 mL or 2 mL)

Calibrated analytical balance

Vortex mixer

Sonicator (optional)

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Equilibrate VVD-214 to Room Temperature: Before opening, allow the vial containing VVD-
214 powder to equilibrate to room temperature for at least 15-20 minutes. This prevents the
condensation of moisture, which can affect the compound's stability and solubility.

Weighing VVD-214: In a fume hood, carefully weigh the desired amount of VVD-214 powder.
For example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.37 mg of VVD-214
(Molecular Weight = 437.46 g/mol ).

o Calculation: Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

o Mass (mg) = 10 mmol/L x 0.001 L x 437.46 g/mol x 1000 mg/g = 4.37 mg

Dissolving in DMSO: Add the weighed VVD-214 powder to a sterile polypropylene tube.
Using a calibrated micropipette, add the calculated volume of anhydrous DMSO. For the
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example above, add 1 mL of DMSO.

e Ensuring Complete Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes
until the powder is completely dissolved. If necessary, use a sonicator for brief intervals to
aid dissolution.[1] Visually inspect the solution to ensure there are no visible particles.

» Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot
the stock solution into smaller, single-use volumes (e.g., 10-50 L) in sterile polypropylene
microcentrifuge tubes.

o Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for
short-term storage (up to 1 month).[1] Clearly label all tubes with the compound name,
concentration, date of preparation, and solvent.

Safety Precautions:

¢ Always handle VVD-214 and DMSO in a well-ventilated area, preferably a chemical fume
hood.

o Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,
and chemical-resistant gloves.

o Refer to the Safety Data Sheet (SDS) for VVD-214 and DMSO for detailed safety
information.
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Caption: VVD-214 inhibits WRN helicase, leading to DNA damage and cell death in MSI-high
cancer cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b15584230?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/vvd-214.html
https://www.selleckchem.com/products/vvd-214.html
https://www.axonmedchem.com/4271-vvd-214
https://www.researchgate.net/publication/395596089_Identification_of_VVD-214RO7589831_a_Clinical-Stage_Covalent_Allosteric_Inhibitor_of_WRN_Helicase_for_the_Treatment_of_MSI-High_Cancers
https://aacrjournals.org/cancerres/article/84/7_Supplement/ND11/742239/Abstract-ND11-Chemoproteomic-enabled-discovery-of
https://pubs.acs.org/doi/10.1021/acs.jmedchem.5c01805
https://pubmed.ncbi.nlm.nih.gov/38658751/
https://pubmed.ncbi.nlm.nih.gov/38658751/
https://www.benchchem.com/product/b15584230#preparing-vvd-214-stock-solutions-with-dmso
https://www.benchchem.com/product/b15584230#preparing-vvd-214-stock-solutions-with-dmso
https://www.benchchem.com/product/b15584230#preparing-vvd-214-stock-solutions-with-dmso
https://www.benchchem.com/product/b15584230#preparing-vvd-214-stock-solutions-with-dmso
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15584230?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15584230?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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